Cas no 63857-85-2 (5-(4-chlorophenyl)-1,3,4-thiadiazole-2-thiol)

• Product Name: 5-(4-chlorophenyl)-1,3,4-thiadiazole-2-thiol
• CAS No: 63857-85-2
• MF: C₈H₅ClN₂S₂
• MW: 228.721697568893
• MDL: MFCD01569426
• CID: 518418
• PubChem ID: 5129045
• Update Time: 2025-06-07

5-(4-chlorophenyl)-1,3,4-thiadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(4-chlorophenyl)-3H-1,3,4-thiadiazole-2-thione
• 5-(4-Chlorophenyl)-1,3,4-thiadiazole-2-thiol
• AC1NNXX6
• CTK2F7572
• F9995-0978
• NSC137056
• NSC-137056
• SureCN972899
• 2-Mercapto-5-(4-chlorophenyl)-1,3,4-thiadiazole
• NSC 137056
• DTXSID70408594
• 5-(4-chlorophenyl)-2-mercapto-1,3,4-thiadiazole
• MFCD01569426
• SCHEMBL972899
• EN300-235076
• NGMTZWFKSLNRMT-UHFFFAOYSA-N
• STL509725
• 5-(4-chlorophenyl)-1,3,4-thiadiazole-2(3H)-thione
• 5-(4-Chlorophenyl)-1,3,4-thiadiazole-2-thiol, 96%
• AKOS003677661
• 63857-85-2
• AKOS030229629
• 2-mercapto-5-(4'-chlorophenyl)-1,3,4-thiadiazole
• DB-358604
• 5-(4-chlorophenyl)-1,3,4-thiadiazole-2-thiol

• MDL： MFCD01569426
• Inchi： 1S/C8H5ClN2S2/c9-6-3-1-5(2-4-6)7-10-11-8(12)13-7/h1-4H,(H,11,12)
• InChI Key： NGMTZWFKSLNRMT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NNC(=S)S1

Computed Properties

• Exact Mass: 227.95845
• Monoisotopic Mass: 227.958
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.8A^2
• XLogP3: 3.2

Experimental Properties

• Density: 1.56±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 212-214 ºC
• Boiling Point: 326.4°Cat760mmHg
• Flash Point: 151.2°C
• Refractive Index: 1.759
• Solubility: Almost insoluble (0.037 g/l) (25 º C),
• PSA: 24.39
• LogP: 3.52110